Cas no 52330-11-7 (Alnusone)

• Product Name: Alnusone
• CAS No: 52330-11-7
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• CID: 2004345
• PubChem ID: 12751128
• Update Time: 2025-04-21

Alnusone Chemical and Physical Properties

Names and Identifiers

• Alnusone
• CHEMBL4864040
• 52330-11-7
• AKOS040761337
• (E)-16,26-Dihydroxy-1,2(1,3)-dibenzenacyclononaphan-6-en-5-one

• Inchi： 1S/C19H18O3/c20-15-4-2-1-3-13-6-9-18(21)16(11-13)17-12-14(5-8-15)7-10-19(17)22/h2,4,6-7,9-12,21-22H,1,3,5,8H2
• InChI Key： VWORGKSAVUQKSQ-UHFFFAOYSA-N
• SMILES： OC1C2=CC(CCC=CC(CCC3=CC2=C(O)C=C3)=O)=CC=1

Computed Properties

• Exact Mass: 294.125594432g/mol
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.117
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder

Alnusone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Cyclic diarylheptanoids Meta,meta-bridged biphenyls
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Meta,meta-bridged biphenyls
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether